2-((7-(4-ethoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[7-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C21H23N5O2S/c1-3-28-17-10-8-16(9-11-17)25-12-13-26-20(25)23-24-21(26)29-14-19(27)22-18-7-5-4-6-15(18)2/h4-11H,3,12-14H2,1-2H3,(H,22,27)
• InChI Key: LLDVQGIJPLYWSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=CC=CC=C4C
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imidazo[2,1-c][1,2,4]triazole ring, an ethoxyphenyl group, and an o-tolyl group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the triazole ring, followed by various substitutions. The ethoxyphenyl and o-tolyl groups could be introduced through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR and MS analysis. The presence of the imidazo[2,1-c][1,2,4]triazole ring and other aromatic rings suggests potential for π-π stacking interactions, which could influence its 3D structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazo[2,1-c][1,2,4]triazole ring and the ethoxyphenyl and o-tolyl groups. These groups could participate in a variety of chemical reactions, including electrophilic and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the imidazo[2,1-c][1,2,4]triazole ring and other aromatic rings could contribute to its stability and solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many compounds containing a triazole ring exhibit antimicrobial or antitumor activities.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly given the biological activity exhibited by similar compounds. Further studies could also investigate its synthesis and properties in more detail.